Cas no 5463-62-7 ( )

• Product Name: &nbsp
• CAS No: 5463-62-7
• MF: C₁₀H₂₀N₂S₅
• MW: 328.604195594788
• CID: 942308
• PubChem ID: 3003741
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (butylcarbamothioyldisulfanyl) N-butylcarbamodithioate
• AC1MHFHE
• AG-F-90250
• CTK5A2012
• N(1),N(3)-Dibutyl-1,3-trisulfanedicarbothioamide
• N~1~,N~3~-Dibutyl-1,3-trisulfanedicarbothioamide
• NSC15268
• NSC-15268
• NSC 15268
• TRISULFIDE, BIS((BUTYLAMINO)THIOXOMETHYL)
• UNII-V7X432PIU9
• 5463-62-7
• DTXSID50203064
• V7X432PIU9
•  

• Inchi： 1S/C10H20N2S5/c1-3-5-7-11-9(13)15-17-16-10(14)12-8-6-4-2/h3-8H2,1-2H3,(H,11,13)(H,12,14)
• InChI Key： ULMMTPFDMOTEPM-UHFFFAOYSA-N
• SMILES： S(C(NCCCC)=S)SSC(NCCCC)=S

Computed Properties

• Exact Mass: 328.0233
• Monoisotopic Mass: 328.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 426.5°C at 760 mmHg
• Flash Point: 211.7°C
• Refractive Index: 1.634
• PSA: 24.06
• LogP: 5.14700